Cas no 1806725-76-7 (6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806725-76-7
• MF: C₈H₈F₃NO₄
• MW: 239.148633003235
• CID: 4828631
• Update Time: 2025-06-13

6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H8F3NO4/c1-15-7-4(3-13)5(2-6(14)12-7)16-8(9,10)11/h2,13H,3H2,1H3,(H,12,14)
• InChI Key： KSRSMMSKAZQJBM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(NC(=C1CO)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 0
• Topological Polar Surface Area: 67.8

Additional information on 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol

Introduction to 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806725-76-7)

6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806725-76-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol is characterized by a pyridine ring substituted with a hydroxyl group at the 6-position, a methoxy group at the 2-position, and a trifluoromethoxy group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. The hydroxyl group at the 6-position plays a crucial role in this activity, as it facilitates the compound's interaction with key cellular targets involved in oxidative stress pathways.

In addition to its neuroprotective properties, 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol has shown promise in cancer research. A preclinical study conducted by researchers at the National Institutes of Health (NIH) found that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The trifluoromethoxy group at the 4-position is believed to contribute to its anti-cancer activity by enhancing its ability to disrupt cell signaling pathways involved in tumor growth and metastasis.

The methoxy group at the 2-position further enhances the pharmacological profile of 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol. This group improves the lipophilicity of the molecule, facilitating its penetration through biological membranes and increasing its bioavailability. This property is particularly important for drugs targeting central nervous system disorders, where crossing the blood-brain barrier is a critical factor for therapeutic efficacy.

In terms of safety and toxicity, preliminary studies have indicated that 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol exhibits low toxicity in animal models. However, further investigations are necessary to fully understand its safety profile and potential side effects in humans. Ongoing clinical trials are currently evaluating its safety and efficacy in various therapeutic indications.

The synthesis of 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol involves several steps, including the formation of the pyridine ring and subsequent functionalization with the hydroxyl, methoxy, and trifluoromethoxy groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 6-Hydroxy-2-methoxy-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806725-76-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments for various diseases.